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Introduction

Geranyllinalool, an acyclic diterpenoid alcohol, is a key intermediate in the biosynthesis of
various important plant metabolites, including the volatile C16 homoterpene (E,E)-4,8,12-
trimethyltrideca-1,3,7,11-tetraene (TMTT), a compound involved in plant defense against
herbivores. The enzyme responsible for its synthesis, Geranyllinalool Synthase (GLS),
catalyzes the conversion of the ubiquitous C20 precursor, geranylgeranyl diphosphate (GGPP),
to geranyllinalool. This technical guide provides a comprehensive overview of the discovery,
initial characterization, and key experimental protocols associated with this important enzyme.

Initial Discovery

The first identification of a gene encoding a geranyllinalool synthase was reported in
Arabidopsis thaliana. The gene, initially designated as At1g61120 and later named TPS04 or
GES, was found to be responsible for the synthesis of (E,E)-geranyllinalool, the precursor to
the insect-induced volatile TMTT[1]. Expression of the recombinant TPS04/GES protein in
Escherichia coli and subsequent enzyme assays confirmed its function in converting GGPP to
(E,E)-geranyllinalool[1]. Transgenic Arabidopsis lines with a T-DNA insertion in the TPS04
gene were unable to synthesize both (E,E)-geranyllinalool and TMTT, confirming the
enzyme's role in planta[1].
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Biosynthetic Pathway

The biosynthesis of geranyllinalool is a part of the broader terpenoid biosynthesis pathway.
The direct precursor, GGPP, is synthesized through the sequential condensation of isopentenyl
diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP)[2]. GLS then catalyzes a
two-step reaction: the ionization of the C20 precursor GGPP to form a carbocation, followed by
an allylic rearrangement and the addition of water to produce the tertiary alcohol,

geranyllinalool[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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